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Compound of Interest

Compound Name: Bismuth sulfate

Cat. No.: B1584915

Core Chemical and Physical Properties

Bismuth(lll) sulfate is an inorganic compound appearing as a white, hygroscopic crystalline
solid or powder.[1][2][3] It is a key bismuth salt used in various chemical and pharmaceutical
applications.[4][5]

Quantitative Data Summary

The fundamental properties of anhydrous bismuth(lll) sulfate and its common hydrate are
summarized below for easy reference and comparison.

Table 1: Physical and Chemical Properties of Bismuth(lll) Sulfate
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Property Value References

Molecular Formula Bi2(S0a4)3 [1][4]

Molar Mass 706.15 g/mol [1][3][6]

Appearance White, needle-like crystals or I
powder

Density 5.08 - 5.31 g/cm3 [1114181191

Melting Point Decomposes [1][10]

Decomposition Temp. ~405 °C - 465 °C (113114171

N Insoluble in water and ethanol,
Solubility , _ [41[5][11][12]
Soluble in acids

| Hydrated Forms | Trihydrate (Bi2(SOa4)3-3H20), Heptahydrate (Bi2(SOa4)3:7H20) |[7][10][13] |

Structural and Thermal Properties

Crystal Structure: Anhydrous bismuth(lll) sulfate possesses a monoclinic crystal structure.[1]
e Space Group: P21/n[1]
o Lattice Constants: a=13.08 A, b=4.73 A, ¢ =14.52 A; B = 100.9°[1]

Thermal Decomposition: Bismuth(lll) sulfate is thermally stable up to approximately 400 °C.[7]
Upon heating, it does not melt but decomposes. The decomposition begins around 405-465 °C,
initially forming bismuth(lll) oxysulfate (BizO(SOa4)2) and releasing sulfur trioxide.[1][4][7] If
heating continues to higher temperatures (around 950 °C), the final decomposition product is
bismuth(lll) oxide (Bi20s3).[1]
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Bi2(S04)s (S) ~465 °C

ecomposition

Bi2O(S0a4)2 (s) + SOs (9) . ~950 °C

Further
ecomposition

Bi20s (S)

Products

Bi(OH)SOa4 (s) H2S0a (aq)

(Insoluble Basic Salt Precipitate)
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Step 2: Reaction Step 3: Separation & Purification Step 4: Final Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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